4-{[3-(Trifluoromethyl)benzyl]oxy}benzoic acid

• IUPAC Name: 4-[[3-(trifluoromethyl)phenyl]methoxy]benzoic acid
• InChI: InChI=1S/C15H11F3O3/c16-15(17,18)12-3-1-2-10(8-12)9-21-13-6-4-11(5-7-13)14(19)20/h1-8H,9H2,(H,19,20)
• InChI Key: IKOXBVAMLHIDQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)COC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H11F3O3
• Molecular Weight: 296.24 g/mol
• CAS No.: 632366-16-6

Description

4-{[3-(Trifluoromethyl)benzyl]oxy}benzoic acid is a useful research compound. Its molecular formula is C15H11F3O3 and its molecular weight is 296.245. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectroelectrochemical Properties

4-{[3-(Trifluoromethyl)benzyl]oxy}benzoic acid has been utilized in the synthesis of new compounds with notable spectroelectrochemical properties. These compounds have been studied for their potential applications in electrochemical technologies (Aktaş Kamiloğlu et al., 2018).

Luminescent Properties in Lanthanide Coordination

This compound has been used in the synthesis of lanthanide coordination compounds. Studies have explored the influence of substituents on the photophysical properties of these compounds, highlighting their potential in advanced material sciences (Sivakumar et al., 2010).

Coordination Polymers and Photophysical Properties

Research has also been conducted on the synthesis of lanthanide-based coordination polymers using derivatives of this compound. These studies focus on the crystal structures and photophysical properties, contributing to the development of new materials (Sivakumar et al., 2011).

Synthesis of α-Trifluoromethyl α-Amino Acids

In the field of organic chemistry, this compound has been used in the synthesis of α-trifluoromethyl α-amino acids, demonstrating its versatility in synthetic routes for complex organic compounds (Burger et al., 2006).

Crystallography and Molecular Architecture

This compound has also played a role in the field of crystallography, aiding in the understanding of molecular architecture and interactions. Its derivatives have been synthesized and analyzed using X-ray crystallography to better understand molecular structures (Obreza & Perdih, 2012).

Safety and Hazards

“4-{[3-(Trifluoromethyl)benzyl]oxy}benzoic acid” is labeled as an irritant. As with all chemicals, it should be handled with care and appropriate safety measures should be taken.

Mechanism of Action

Target of Action

Compounds with similar structures have been used in pharmaceutical testing , suggesting potential biological activity.

Mode of Action

It’s known that the trifluoromethyl group attached to a tertiary stereogenic center in a hetero aliphatic ring can improve drug potency toward reverse transcriptase enzyme inhibition by lowering the pka of the cyclic carbamate by a key hydrogen bonding interaction with the protein .

Biochemical Pathways

Compounds with similar structures have been used in the synthesis of salicylanilide 4-(trifluoromethyl)benzoates via n,n′-dicyclohexylcarbodiimide coupling in dry n,n-dimethylformamide .